2-((4-amino-5-((5-bromothiophen-2-yl)sulfonyl)pyrimidin-2-yl)thio)-N-(3-cyanophenyl)acetamide

• IUPAC Name: 2-[4-amino-5-(5-bromothiophen-2-yl)sulfonylpyrimidin-2-yl]sulfanyl-N-(3-cyanophenyl)acetamide
• InChI: InChI=1S/C17H12BrN5O3S3/c18-13-4-5-15(28-13)29(25,26)12-8-21-17(23-16(12)20)27-9-14(24)22-11-3-1-2-10(6-11)7-19/h1-6,8H,9H2,(H,22,24)(H2,20,21,23)
• InChI Key: PNSPCBWNAQZABG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CSC2=NC=C(C(=N2)N)S(=O)(=O)C3=CC=C(S3)Br)C#N
• Molecular Formula: C17H12BrN5O3S3
• Molecular Weight: 510.4 g/mol

Description

2-((4-amino-5-((5-bromothiophen-2-yl)sulfonyl)pyrimidin-2-yl)thio)-N-(3-cyanophenyl)acetamide is a useful research compound. Its molecular formula is C17H12BrN5O3S3 and its molecular weight is 510.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Darwish et al. (2014) explored the synthesis of various heterocycles incorporating the sulfamoyl moiety, using a related compound, 2-cyano-N-(4-{[(5-methylisoxazol-3-yl)amino]sulfonyl}phenyl)acetamide. This research demonstrates the compound's utility in forming diverse heterocyclic structures, which are significant in medicinal chemistry (Darwish, Atia, & Farag, 2014).

Antitumor Agents

Gangjee et al. (2005) designed and synthesized compounds, including one structurally similar to the compound , as antitumor agents. These compounds exhibit inhibitory activities against enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS), crucial in cancer treatment (Gangjee, Lin, Kisliuk, & McGuire, 2005).

Structural Analysis

Subasri et al. (2016) investigated the crystal structures of compounds similar to the one , providing insights into their molecular conformations. This information is critical for understanding the compound's interactions at the molecular level (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).

Antimicrobial Activity

Fahim and Ismael (2019) studied the antimicrobial activity of new sulphonamide derivatives, including similar compounds. These compounds showed promising results against various microbial strains, highlighting their potential in developing new antimicrobial agents (Fahim & Ismael, 2019).